2-(isopropylthio)-5-phenyl-1-(o-tolyl)-1H-imidazole

• IUPAC Name: 1-(2-methylphenyl)-5-phenyl-2-propan-2-ylsulfanylimidazole
• InChI: InChI=1S/C19H20N2S/c1-14(2)22-19-20-13-18(16-10-5-4-6-11-16)21(19)17-12-8-7-9-15(17)3/h4-14H,1-3H3
• InChI Key: XVNWCXZRZWBIMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SC(C)C)C3=CC=CC=C3
• Molecular Formula: C19H20N2S
• Molecular Weight: 308.4 g/mol

Description

This compound is an imidazole derivative, which is a type of organic compound with a five-membered ring structure composed of three carbon atoms and two nitrogen atoms. The “2-(isopropylthio)” suggests the presence of an isopropylthio group attached to the second carbon of the imidazole ring, and the “5-phenyl” indicates a phenyl group attached to the fifth carbon. The “1-(o-tolyl)” suggests an o-tolyl group (a methyl group attached to a phenyl group) attached to the first carbon of the imidazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The imidazole ring provides a planar, aromatic core, while the attached groups contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

Imidazole derivatives can participate in a variety of chemical reactions, including nucleophilic substitutions and electrophilic additions. The specific reactions that this compound might undergo would depend on the nature of the attached groups and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic imidazole ring might contribute to its stability and solubility. The attached groups could also influence properties such as boiling point, melting point, and reactivity.

Scientific Research Applications

Synthesis of Biaryl Compounds

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Production of Antihypertensive Agents

. These drugs are commonly prescribed antihypertensive agents.

Development of Urease Inhibitors

. .

Synthesis of 1-Aroyl-3-[3-chloro-2-methylphenyl] Thiourea Hybrids

. .

Construction of Metal-Organic Frameworks (MOFs)

. MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures.

Use in Organic Synthesis

. They are key starting materials in the synthesis of various organic compounds due to their unique chemical structures.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. Imidazole derivatives have been studied for their potential uses in various fields, including medicinal chemistry and materials science.